Cas no 1202029-61-5 (1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1202029-61-5
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• MDL: MFCD13810047
• CID: 2602818
• PubChem ID: 60865975
• Update Time: 2025-07-21

1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMOPHENYL)-5-METHYL-1H-PYRAZOLE-4-CARBOXALDEHYDE
• 1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde
• 1-(4-bromophenyl)-5-methylpyrazole-4-carbaldehyde
• DTXSID70734042
• 1202029-61-5
• EN300-3295625
• CS-0349933

• MDL： MFCD13810047
• Inchi： 1S/C11H9BrN2O/c1-8-9(7-15)6-13-14(8)11-4-2-10(12)3-5-11/h2-7H,1H3
• InChI Key： QGLJXVCTGBJIFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C)=C(C=O)C=N1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Melting Point: 99-104 °C

1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde (CAS: 1202029-61-5)

1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde (CAS: 1202029-61-5) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activities, and potential therapeutic uses, making it a compound of interest for researchers in academia and industry alike.

The compound's structure, featuring a bromophenyl group and a pyrazole core, suggests its utility as a versatile intermediate in organic synthesis. Researchers have leveraged its aldehyde functionality for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors, highlighting its role in targeting cancer-related pathways.

In addition to its synthetic applications, 1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde has shown promising biological activity. A recent Bioorganic & Medicinal Chemistry Letters article reported its inhibitory effects on inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. The study utilized molecular docking simulations to elucidate its binding interactions with key protein targets, providing a foundation for future structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential as an antimicrobial agent. A 2024 preprint on bioRxiv detailed its activity against drug-resistant bacterial strains, with minimal cytotoxicity observed in mammalian cell lines. The researchers attributed this selectivity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. These findings underscore its potential as a lead compound for combating antimicrobial resistance.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde. Recent pharmacokinetic studies, as discussed in a 2023 European Journal of Pharmaceutical Sciences paper, identified issues with its metabolic stability and oral bioavailability. However, researchers are exploring prodrug strategies and formulation approaches to address these limitations, with some promising preliminary results.

Looking ahead, the versatility of 1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde continues to inspire new research directions. Its applications span from medicinal chemistry to materials science, where its photophysical properties are being investigated for sensor development. As synthetic methodologies improve and biological screening becomes more sophisticated, this compound is poised to remain at the forefront of interdisciplinary research in chemical biology.